Cas no 1806498-05-4 (3-Methyl-6-phenylpyridine-2-acetic acid)

• Product Name: 3-Methyl-6-phenylpyridine-2-acetic acid
• CAS No: 1806498-05-4
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 4908269
• Update Time: 2025-07-20

3-Methyl-6-phenylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-6-phenylpyridine-2-acetic acid

• Inchi： 1S/C14H13NO2/c1-10-7-8-12(11-5-3-2-4-6-11)15-13(10)9-14(16)17/h2-8H,9H2,1H3,(H,16,17)
• InChI Key： CYBIPZMIDAEOMC-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=CC=C(C2C=CC=CC=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 3-Methyl-6-phenylpyridine-2-acetic acid

Comprehensive Overview of 3-Methyl-6-phenylpyridine-2-acetic acid (CAS No. 1806498-05-4): Properties, Applications, and Research Insights

3-Methyl-6-phenylpyridine-2-acetic acid (CAS No. 1806498-05-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This pyridine derivative, characterized by a methyl group at the 3-position and a phenyl group at the 6-position, serves as a versatile intermediate in synthetic chemistry. Its acetic acid moiety further enhances its reactivity, making it valuable for designing novel bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in modulating enzyme activity or as a scaffold for small-molecule inhibitors.

In recent years, the demand for heterocyclic compounds like 3-Methyl-6-phenylpyridine-2-acetic acid has surged, driven by trends in personalized medicine and targeted therapies. A common query in scientific forums is: "How does the phenylpyridine core influence the compound’s binding affinity?" Studies suggest that the aromatic systems in this structure contribute to π-π stacking interactions, a critical factor in protein-ligand binding. Additionally, its carboxylic acid functional group allows for further derivatization, enabling the creation of esters or amides for enhanced solubility or bioavailability—a topic frequently searched in medicinal chemistry databases.

The synthesis of CAS No. 1806498-05-4 typically involves multi-step reactions, including cross-coupling and oxidation processes. Analytical techniques such as HPLC and NMR spectroscopy are essential for purity verification, a point emphasized in quality control discussions. Environmental and regulatory considerations also play a role; the compound’s biodegradability and green chemistry compatibility are often debated among industrial chemists. Notably, its non-toxic profile (under standard conditions) aligns with the growing emphasis on sustainable chemical practices.

Beyond pharmaceuticals, 3-Methyl-6-phenylpyridine-2-acetic acid finds niche applications in material science, such as in the development of organic semiconductors or coordination polymers. Its conjugated system may facilitate electron transport, a property explored in optoelectronic devices. This multidisciplinary relevance underscores its importance in both academic and industrial settings. As AI-driven drug design gains traction, computational studies on this compound’s molecular docking potential are also rising—addressing frequent search queries like "Can machine learning predict derivatives of pyridine-2-acetic acid?"

In summary, 3-Methyl-6-phenylpyridine-2-acetic acid (CAS No. 1806498-05-4) exemplifies the intersection of innovation and utility in modern chemistry. Its adaptability across drug development, materials engineering, and computational modeling positions it as a compound of enduring scientific interest. Future research may focus on optimizing its synthetic routes or expanding its therapeutic applications—an area ripe for exploration given current biotech advancements.